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Compound of Interest

Compound Name: 2,5-Dimethylcinnamic acid

Cat. No.: B1145586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular structure and weight of

2,5-Dimethylcinnamic acid, a compound of interest in various research and development

applications.

Molecular Structure and Formula
2,5-Dimethylcinnamic acid is an organic compound characterized by a benzene ring

substituted with two methyl groups and a propenoic acid group. Its chemical structure is

foundational to its reactivity and potential biological activity.

The molecular formula for 2,5-Dimethylcinnamic acid is C₁₁H₁₂O₂[1]. This formula indicates

that each molecule is composed of 11 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms.

Molecular Weight
The molecular weight of a compound is a critical parameter in experimental design, particularly

in stoichiometry and solution preparation. It is calculated by summing the atomic weights of its

constituent atoms.

The experimentally determined and commonly cited molecular weight of 2,5-
Dimethylcinnamic acid is 176.22 g/mol [1].
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A detailed calculation based on the atomic weights of the constituent elements is presented

below.

Quantitative Data Summary
For clarity and ease of comparison, the quantitative data pertaining to the molecular weight of

2,5-Dimethylcinnamic acid are summarized in the following table.

Element (Symbol)
Atomic Weight
(amu)

Atom Count Total Weight (amu)

Carbon (C) 12.01 11 132.11

Hydrogen (H) 1.008 12 12.096

Oxygen (O) 15.999 2 31.998

Total Molecular

Weight
176.204

Note: The standard atomic weight of carbon is approximately 12.01 amu[2][3][4][5]. The

standard atomic weight of hydrogen is approximately 1.008 amu[6][7][8][9][10]. The standard

atomic weight of oxygen is approximately 15.999 amu[11][12][13][14][15]. The slight difference

between the calculated molecular weight and the cited molecular weight can be attributed to

rounding and the use of specific isotopic abundances in the authoritative source.

Visualization of Elemental Composition
The following diagram illustrates the elemental components that constitute the 2,5-
Dimethylcinnamic acid molecule.
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Elemental Composition of 2,5-Dimethylcinnamic Acid
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Elemental composition of 2,5-Dimethylcinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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